11-Sulfanylundecyl 2-bromo-2-methylpropanoate
Cat. No. B3028936
M. Wt: 353.4 g/mol
InChI Key: JVQTWZGZUCJHRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08835144B2
Procedure details
Mercaptoundecyl bromoisobutyrate was synthesized through the reaction of bromoisobutyryl bromide and 11-mercapto-1-undecanol using a method published previously. 1H NMR (300 MHz, CDCl3): 4.15 (t, J=6.9 Hz, 2H, OCH2), 2.51 (q, J=7.5 Hz, 2H, SCH2), 1.92 (s, 6H, CH3), 1.57-1.72 (m, 4H, CH2), and 1.24-1.40 (m, 16H, CH2).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]([CH3:7])([CH3:6])[C:3](Br)=[O:4].[SH:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][OH:20]>>[Br:1][C:2]([CH3:7])([CH3:6])[C:3]([O:20][CH2:19][CH2:18][CH2:17][CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH2:10][CH2:9][SH:8])=[O:4]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC(C(=O)Br)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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SCCCCCCCCCCCO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC(C(=O)OCCCCCCCCCCCS)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
